Cas no 132487-94-6 (Phytonadione Trans-IV)

Phytonadione Trans-IV structure

Product Name:Phytonadione Trans-IV

CAS No:132487-94-6

Molecular Formula:C₃₁H₄₆O₂

Molecular Weight:450.696

CID:2051899

PubChem ID:7048753

Phytonadione Trans-IV Properties

Names and Identifiers

- 2-methyl-3-((E)-3,7,11,15-tetramethyl-hexadec-2-enyl)-[1,4]naphthoquinone
- 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecaenyl]naphthoquinone
- phylloquinone
- Vitamin K
- vitamin K1
- 132487-94-6
- trans-Vitamin K1 enantiomer
- Vitamin K-d7 (5,6,7,8-d4, 2-methyl-d3)
- Phytonadione Trans-IV
- InChIKey： MBWXNTAXLNYFJB-JHBCSKSVSA-N
- Inchi： InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m0/s1

Computed Properties

Exact Mass: 450.349780706Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 14
Monoisotopic Mass: 450.349780706Da
Heavy Atom Count: 33
Complexity: 696
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 10.9
Topological Polar Surface Area: 34.1Å²

Phytonadione Trans-IV Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	P123520-0.5mg	Phytonadione Trans-IV	132487-94-6		0.5mg	$ 465.00	2022-06-03

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